Cas no 1034926-63-0 ((3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1034926-63-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4760865
• Update Time: 2026-02-26

(3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine
• (S)-6-Methoxy-2,3-dihydrobenzofuran-3-amine

• Inchi： 1S/C9H11NO2/c1-11-6-2-3-7-8(10)5-12-9(7)4-6/h2-4,8H,5,10H2,1H3/t8-/m1/s1
• InChI Key： UBNFZTRISBVHJR-MRVPVSSYSA-N
• SMILES： O1C2C=C(C=CC=2[C@@H](C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine

Introduction to (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1034926-63-0)

(3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service Number (CAS No. 1034926-63-0), belongs to the class of benzofuran derivatives, which are well-known for their diverse pharmacological properties. The presence of a stereogenic center at the 3-position, as indicated by the (3S) configuration, adds to its structural complexity and may influence its biological interactions.

The molecular structure of (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine consists of a benzofuran core substituted with a methoxy group at the 6-position and an amine group at the 3-position. The dihydropyran ring system contributes to the compound's overall flexibility and may play a crucial role in its binding affinity to biological targets. This structural motif is commonly found in natural products and pharmacologically active molecules, suggesting that this compound may exhibit promising biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran scaffolds. The amine functionality in (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine particularly makes it an attractive candidate for further investigation as a potential lead compound in drug discovery. The stereochemistry at the 3-position is especially noteworthy, as it can significantly impact the compound's biological activity and selectivity. This has led to increased interest in synthesizing and characterizing enantiomerically pure forms of this compound for preclinical and clinical studies.

One of the most compelling aspects of studying (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine is its potential application in addressing various therapeutic challenges. Researchers have been exploring its pharmacological profile in several disease models, including neurological disorders, inflammation, and cancer. Preliminary studies have suggested that this compound may interact with specific enzymes and receptors involved in these pathways, potentially leading to novel treatment strategies.

The synthesis of (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine presents both challenges and opportunities for synthetic chemists. The need for enantiopure intermediates and efficient stereocontrol methods has driven innovation in synthetic methodologies. Advances in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for evaluating its biological activity accurately. These synthetic advancements not only facilitate research but also open doors for scaling up production for future clinical applications.

The pharmacokinetic properties of (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine are another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Recent studies have begun to elucidate these properties using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These insights are crucial for optimizing drug formulations and predicting clinical outcomes.

In conclusion, (3S)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive molecule for developing new therapeutic agents. As research continues to uncover more about its pharmacological properties and synthetic feasibility, this compound holds significant potential for contributing to advancements in medicine.